Cas no 2393048-95-6 (6-methanesulfonyl-N-[1-(2-methylpropyl)-1H-imidazol-2-yl]pyridine-3-carboxamide)

• Product Name: 6-methanesulfonyl-N-[1-(2-methylpropyl)-1H-imidazol-2-yl]pyridine-3-carboxamide
• CAS No: 2393048-95-6
• MF: C₁₄H₁₈N₄O₃S
• MW: 322.382721424103
• CID: 5598974
• PubChem ID: 154786130
• Update Time: 2025-06-25

6-methanesulfonyl-N-[1-(2-methylpropyl)-1H-imidazol-2-yl]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2393048-95-6
• Z2952015676
• 6-methanesulfonyl-N-[1-(2-methylpropyl)-1H-imidazol-2-yl]pyridine-3-carboxamide
• EN300-26600871

• Inchi： 1S/C14H18N4O3S/c1-10(2)9-18-7-6-15-14(18)17-13(19)11-4-5-12(16-8-11)22(3,20)21/h4-8,10H,9H2,1-3H3,(H,15,17,19)
• InChI Key： XNMKNQQMSHMTGU-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CN=1)C(NC1=NC=CN1CC(C)C)=O)(=O)=O

Computed Properties

• Exact Mass: 322.10996162g/mol
• Monoisotopic Mass: 322.10996162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 102Ų

Additional information on 6-methanesulfonyl-N-[1-(2-methylpropyl)-1H-imidazol-2-yl]pyridine-3-carboxamide

Introduction to 6-methanesulfonyl-N-[1-(2-methylpropyl)-1H-imidazol-2-yl]pyridine-3-carboxamide (CAS No. 2393048-95-6)

6-methanesulfonyl-N-[1-(2-methylpropyl)-1H-imidazol-2-yl]pyridine-3-carboxamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2393048-95-6, represents a fascinating intersection of organic chemistry and medicinal biology, offering potential applications in the treatment of various diseases. The structural complexity and unique functional groups of this molecule make it a subject of intense study for researchers aiming to develop novel therapeutic agents.

The molecular structure of 6-methanesulfonyl-N-[1-(2-methylpropyl)-1H-imidazol-2-yl]pyridine-3-carboxamide features a pyridine core substituted with a methanesulfonyl group and an imidazole moiety. The presence of these functional groups not only contributes to the compound's chemical reactivity but also influences its biological activity. The pyridine ring is a common pharmacophore in many drugs, known for its ability to interact with biological targets such as enzymes and receptors. The methanesulfonyl group, on the other hand, often enhances binding affinity and metabolic stability, making it a valuable component in drug design.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The imidazole ring in 6-methanesulfonyl-N-[1-(2-methylpropyl)-1H-imidazol-2-yl]pyridine-3-carboxamide has been shown to have potential anti-inflammatory properties. Studies have demonstrated that imidazole derivatives can inhibit the activity of various inflammatory enzymes, such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response. This makes the compound a promising candidate for further investigation in the context of chronic inflammatory diseases.

The N-[1-(2-methylpropyl)-1H-imidazol-2-yl] part of the molecule adds another layer of complexity, contributing to its unique pharmacological profile. The N-substituent can influence the compound's solubility, bioavailability, and interactions with biological targets. Researchers have been exploring various N-substituted imidazole derivatives to optimize their pharmacokinetic properties and therapeutic efficacy. The use of 2-methylpropyl as a substituent may enhance the compound's metabolic stability and reduce its potential for off-target effects.

One of the most exciting aspects of 6-methanesulfonyl-N-[1-(2-methylpropyl)-1H-imidazol-2-yl]pyridine-3-carboxamide is its potential application in targeted therapy. The combination of a pyridine core, a methanesulfonyl group, and an imidazole moiety suggests that this compound could interact with specific biological targets involved in disease pathways. For instance, studies have shown that pyridine-based compounds can inhibit kinases and other enzymes that are overexpressed in cancer cells. Additionally, imidazole derivatives have been reported to exhibit antiviral and antibacterial properties, further expanding the potential therapeutic applications of this molecule.

The synthesis of 6-methanesulfonyl-N-[1-(2-methylpropyl)-1H-imidazol-2-yl]pyridine-3-carboxamide presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Researchers have employed various synthetic strategies, including multi-step organic reactions and catalytic processes, to construct the desired molecular framework. These synthetic approaches not only contribute to the availability of the compound for further studies but also provide insights into its structural features and reactivity.

In conclusion, 6-methanesulfonyl-N-[1-(2-methylpropyl)-1H-imidazol-2-yl]pyridine-3-carboxamide (CAS No. 2393048-95-6) is a promising chemical entity with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation in various therapeutic areas. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of novel drugs targeting inflammation, cancer, and other diseases.